molecular formula C7H4Cl2F2O B15386485 1,3-Dichloro-2-fluoro-5-(fluoromethoxy)benzene

1,3-Dichloro-2-fluoro-5-(fluoromethoxy)benzene

Cat. No.: B15386485
M. Wt: 213.01 g/mol
InChI Key: CRHARFQBFKZOJM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1,3-Dichloro-2-fluoro-5-(fluoromethoxy)benzene is a halogenated aromatic compound with the molecular formula C₇H₄Cl₂F₂O. Its structure features chlorine atoms at positions 1 and 3, fluorine at position 2, and a fluoromethoxy (-OCH₂F) group at position 5. The fluoromethoxy group introduces polarity while maintaining moderate lipophilicity, distinguishing it from analogs with bulkier or more electronegative substituents .

Properties

Molecular Formula

C7H4Cl2F2O

Molecular Weight

213.01 g/mol

IUPAC Name

1,3-dichloro-2-fluoro-5-(fluoromethoxy)benzene

InChI

InChI=1S/C7H4Cl2F2O/c8-5-1-4(12-3-10)2-6(9)7(5)11/h1-2H,3H2

InChI Key

CRHARFQBFKZOJM-UHFFFAOYSA-N

Canonical SMILES

C1=C(C=C(C(=C1Cl)F)Cl)OCF

Origin of Product

United States

Comparison with Similar Compounds

Structural Analogs and Their Properties

The following table compares key structural analogs, focusing on substituent variations and their implications:

Compound Name Substituents (Positions) Molecular Formula Key Properties/Applications Reference
1,3-Dichloro-2-fluoro-5-(fluoromethoxy)benzene Cl (1,3), F (2), -OCH₂F (5) C₇H₄Cl₂F₂O Moderate polarity; potential agrochemical intermediate
1,3-Dichloro-2-fluoro-5-(trifluoromethyl)benzene Cl (1,3), F (2), -CF₃ (5) C₇H₃Cl₂F₄ High electron-withdrawing effect; materials science applications
2,4-Dichloro-3-(dichloromethyl)-1-fluoro-5-(trichloromethyl)benzene Cl (2,4,3-CHCl₂,5-CCl₃), F (1) C₈H₂Cl₇F Extreme lipophilicity; environmental persistence concerns
2-Fluoro-4-nitro-1-(trifluoromethoxy)benzene F (2), -NO₂ (4), -OCF₃ (1) C₇H₃F₄NO₃ High reactivity (nitro group); explosive/dye intermediate
1,3-Dichloro-5-fluoro-2-(fluoromethoxy)benzene Cl (1,3), F (5), -OCH₂F (2) C₇H₄Cl₂F₂O Structural isomer; altered electronic distribution

Key Differences and Implications

Electronic Effects
  • Fluoromethoxy (-OCH₂F) vs. Trifluoromethoxy (-OCF₃): The trifluoromethoxy group (e.g., in 2-Fluoro-4-nitro-1-(trifluoromethoxy)benzene) is a stronger electron-withdrawing group (EWG) than fluoromethoxy, directing electrophilic substitution reactions more effectively to meta/para positions. This makes -OCF₃ analogs more reactive in aromatic substitution but less metabolically stable .
  • Nitro (-NO₂) Groups: Compounds like 2-Fluoro-4-nitro-1-(trifluoromethoxy)benzene exhibit heightened reactivity due to the nitro group, which can participate in reduction or nucleophilic aromatic substitution. This contrasts with the target compound, which lacks such functional groups .
Lipophilicity and Toxicity
  • Such analogs are less suitable for pharmaceutical use due to toxicity concerns .
  • Fluorinated Substituents: The fluoromethoxy group in the target compound balances moderate lipophilicity with metabolic stability, offering advantages in drug design compared to non-fluorinated alkoxy groups .

Pharmacological Potential

The fluoromethoxy group may similarly improve therapeutic indices in drug candidates by modulating pharmacokinetics .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.